Cas no 861674-49-9 (1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester)

1,6-Dihydro-6-oxo-3-Pyridineacetic acid methyl ester is a pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ester group and a ketone functionality, enabling versatile applications in heterocyclic chemistry. The compound serves as a key building block for the preparation of biologically active molecules, including potential drug candidates. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for selective transformations. The ester moiety facilitates further derivatization, while the pyridine core contributes to its role in coordination chemistry and ligand design. This compound is particularly valuable in medicinal chemistry research for scaffold diversification.
1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester structure
861674-49-9 structure
Product Name:1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester
CAS No:861674-49-9
MF:C8H9NO3
MW:167.161962270737
CID:1119378
PubChem ID:69549600
Update Time:2025-10-29

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester
    • (6-Oxo-1,6-dihydro-pyridin-3-yl)-acetic acid methyl ester
    • 861674-49-9
    • SCHEMBL5739617
    • PBBLCTVNOXYRJA-UHFFFAOYSA-N
    • Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate
    • Inchi： 1S/C8H9NO3/c1-12-8(11)4-6-2-3-7(10)9-5-6/h2-3,5H,4H2,1H3,(H,9,10)
    • InChI Key： PBBLCTVNOXYRJA-UHFFFAOYSA-N
    • SMILES： O(C)C(CC1C=CC(NC=1)=O)=O

Computed Properties

  • Exact Mass: 167.058
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2
  • XLogP3: -0.5

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029192822-5g
Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate
 861674-49-9 95%
5g
 $1340.00 2023-08-31
Alichem
A029192822-10g
Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate
 861674-49-9 95%
10g
 $2101.12 2023-08-31
Alichem
A029192822-25g
Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate
 861674-49-9 95%
25g
 $3676.96 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1744310-1g
Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate
 861674-49-9 98%
1g
 ￥5915.00 2024-07-28

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester Related Literature

Related Categories

861674-49-9 (1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.